3,3-Dimethyl-2-oxobutyl 4-(benzoylamino)benzoate
3,3-Dimethyl-2-oxobutyl 4-(benzoylamino)benzoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1109955
InChI:
InChI=1S/C20H21NO4/c1-20(2,3)17(22)13-25-19(24)15-9-11-16(12-10-15)21-18(23)14-7-5-4-6-8-14/h4-12H,13H2,1-3H3,(H,21,23)
SMILES:
CC(C)(C)C(=O)COC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2
Molecular Formula:
C20H21NO4
Molecular Weight:
339.4 g/mol
3,3-Dimethyl-2-oxobutyl 4-(benzoylamino)benzoate
CAS No.:
Cat. No.: VC1109955
Molecular Formula: C20H21NO4
Molecular Weight: 339.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C20H21NO4 |
|---|---|
| Molecular Weight | 339.4 g/mol |
| IUPAC Name | (3,3-dimethyl-2-oxobutyl) 4-benzamidobenzoate |
| Standard InChI | InChI=1S/C20H21NO4/c1-20(2,3)17(22)13-25-19(24)15-9-11-16(12-10-15)21-18(23)14-7-5-4-6-8-14/h4-12H,13H2,1-3H3,(H,21,23) |
| Standard InChI Key | BVGKKEOHCPJUIR-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C(=O)COC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2 |
| Canonical SMILES | CC(C)(C)C(=O)COC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2 |
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